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Solubility and Formulation

For your experiments, you can prepare PF-06726304 stock solutions as follows:

Solvent Concentration Notes

DMSO 10 mg/mL (22.4 mM) [1] Recommended for in vitro stock; moisture-absorbing DMSO can
reduce solubility, use fresh DMSO [1].

DMSO Up to 15 mg/mL (33.61 Alternative high-concentration stock for in vitro use [2].

mM) [2]
Ethanol 22 mg/mL [1] Can be used as an alternative solvent for stock solutions [1].
Water Insoluble [1] Not suitable for direct dissolution [1].

For in vivo studies, a homogeneous suspension can be prepared using 0.5% carboxymethyl cellulose (CMC-

Na) at a concentration of >5 mg/mL [1].

In Vitro Treatment Protocol

The search results provide a detailed protocol for treating cells with PF-06726304, using the Karpas-422

diffuse large B-cell lymphoma line as a model [1].
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e Cell Plating: Plate Karpas-422 cells in complete medium within a 96-well plate at 2,500 cells per well
(100 pL/well). Incubate for 2-3 hours at 37°C and 5% COz2 [1].

e Compound Preparation: Prepare an 11-point, 1:3 serial dilution of PF-06726304 in 100% DMSO
from a 10 mM stock. Further dilute this intermediate stock in growth medium to achieve the desired
final concentrations. The highest final test concentration is typically 50 pM, with a final DMSO
concentration of 0.5% [1].

e Treatment: Add 25 pL of the compound-medium dilution to each well. Incubate the treatment plate for
72 hours at 37°C and 5% CO:z [1].

¢ Analysis: The protocol details a cell lysis and ELISA-based method to quantify H3K27me3 levels. In
Karpas-422 cells, PF-06726304 inhibits H3K27me3 with an ICso of 15 nM and cell proliferation with
an ICso of 25 nM [1] [2].

In Vivo Administration Protocol

For animal studies, the following protocol has been used successfully in a Karpas-422 xenograft model [1]

[2].

¢ Animal Model: Female Scid beige mice (6-8 weeks old) with subcutaneous Karpas-422 tumors [1].

e Formulation: Prepare a homogeneous suspension in 0.5% CMC-Na [1].

e Dosage and Administration: Administer PF-06726304 orally at doses of 200 mg/kg and 300
mgl/kg, twice daily (BID), for a duration of 20 days [1].

e Outcome: This regimen resulted in significant inhibition of tumor growth and robust modulation of
downstream biomarkers [1].

Biological Context and Mechanism

PF-06726304 is a potent, selective, and SAM-competitive inhibitor of the histone methyltransferase EZH2,
which is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2) [3] [4]. It inhibits the wild-
type EZH2 enzyme with a Ki of 0.7 nM and the Y641N mutant with a Ki of 3.0 nM [1] [2] [4]. EZH2's
primary function is to catalyze the trimethylation of histone H3 at lysine 27 (H3K27me3), an epigenetic

mark associated with transcriptional repression of target genes, including tumor suppressors [3].

The diagram below illustrates the mechanism of action of PF-06726304 and its role in the EZH2/PRC2

complex.
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Critical Considerations for Use

e DMSO Concentration: For in vitro cell-based assays, it is crucial to maintain the final DMSO
concentration at 0.5% or lower to avoid solvent-related cytotoxicity [1].

e Toxicity Profile: A study screening EZH2 inhibitors found that PF-06726304, like others in its class,
shows dose-dependent toxicity. Concentrations at or below 10 pM are generally non-toxic to pre-
osteoblast cells, while 100 pM significantly reduces cell viability [5].
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e Handling Stock Solutions: Always use fresh, dry DMSO to prepare stock solutions, as its
hygroscopic nature can introduce water and reduce the solubility of the compound over time [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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